![molecular formula C13H22N2O5 B6152087 2-tert-butyl 8-methyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2,8-dicarboxylate CAS No. 2172069-68-8](/img/no-structure.png)
2-tert-butyl 8-methyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2,8-dicarboxylate
Overview
Description
2-tert-Butyl 8-methyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2,8-dicarboxylate (2-TBM-7-AOA-2,8-DDC) is an organic compound with a molecular formula of C14H20N2O5. It is a colorless, odorless crystalline solid at room temperature and is soluble in water. It has been studied for its potential pharmacological properties, including its ability to act as a neurotransmitter modulator and its potential use as an anti-inflammatory agent.
Scientific Research Applications
2-TBM-7-AOA-2,8-DDC has been studied for its potential pharmacological properties. It has been found to act as a neurotransmitter modulator, as it can inhibit the release of acetylcholine, dopamine, and serotonin. It has also been studied for its potential anti-inflammatory properties, as it has been found to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Additionally, 2-TBM-7-AOA-2,8-DDC has been studied for its potential to act as an antioxidant, as it has been found to reduce the production of reactive oxygen species.
Mechanism of Action
2-TBM-7-AOA-2,8-DDC has been found to act as a neurotransmitter modulator by inhibiting the release of acetylcholine, dopamine, and serotonin. It is believed to act by binding to the presynaptic receptors, blocking the release of these neurotransmitters. Additionally, 2-TBM-7-AOA-2,8-DDC has been found to reduce the production of pro-inflammatory cytokines by inhibiting the activation of the NF-kB pathway. It is believed to act by binding to the NF-kB receptor, blocking its activation and thus preventing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
2-TBM-7-AOA-2,8-DDC has been found to act as a neurotransmitter modulator, reducing the release of acetylcholine, dopamine, and serotonin. It has also been found to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Additionally, 2-TBM-7-AOA-2,8-DDC has been found to act as an antioxidant, reducing the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
2-TBM-7-AOA-2,8-DDC has several advantages for use in lab experiments. It is a non-toxic compound and is soluble in water, making it easy to work with. Additionally, it has been found to act as a neurotransmitter modulator, reducing the release of acetylcholine, dopamine, and serotonin, making it a useful compound for studying neurotransmitter systems. However, it has some limitations. It is a relatively new compound, so there is limited information available on its pharmacological properties and its mechanism of action. Additionally, it is not available commercially, so obtaining a sufficient quantity for research can be difficult.
Future Directions
Future research on 2-TBM-7-AOA-2,8-DDC could focus on further elucidating its pharmacological properties and its mechanism of action. Additionally, further research could focus on exploring its potential therapeutic applications, such as its potential use as an anti-inflammatory or antioxidant agent. Additionally, further research could focus on optimizing the synthesis of 2-TBM-7-AOA-2,8-DDC, in order to facilitate its use in research and potential therapeutic applications. Finally, further research could focus on exploring the potential toxicological effects of 2-TBM-7-AOA-2,8-DDC, in order to ensure its safety for potential therapeutic applications.
Synthesis Methods
2-TBM-7-AOA-2,8-DDC can be synthesized from the reaction of tert-butyl 8-methyl-7-amino-5-oxa-2-azaspiro[3.4]octane-2,8-dicarboxylate with methyl-2-hydroxy-4-methylthio-butanoate. This reaction is carried out in aqueous solution at a temperature between 60 and 80°C. The reaction forms a new compound, 2-TBM-7-AOA-2,8-DDC, which is then isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-tert-butyl 8-methyl 7-amino-5-oxa-2-azaspiro[3.4]octane-2,8-dicarboxylate' involves the reaction of tert-butyl 2-oxo-2-(8-methyl-7-oxo-5-oxa-2-azaspiro[3.4]octan-2-yl)acetate with ammonia in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "tert-butyl 2-oxo-2-(8-methyl-7-oxo-5-oxa-2-azaspiro[3.4]octan-2-yl)acetate", "ammonia" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-oxo-2-(8-methyl-7-oxo-5-oxa-2-azaspiro[3.4]octan-2-yl)acetate in a suitable solvent.", "Step 2: Add ammonia to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature and maintain it for a suitable time.", "Step 4: Cool the reaction mixture and isolate the product by filtration or any other suitable method.", "Step 5: Purify the product by recrystallization or any other suitable method." ] } | |
CAS RN |
2172069-68-8 |
Molecular Formula |
C13H22N2O5 |
Molecular Weight |
286.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
